3-Oxo-3-phenylpropanoic acid
Cat. No. B1214576
:
614-20-0
M. Wt: 164.16 g/mol
InChI Key: HXUIDZOMTRMIOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09328254B2
Procedure details
Sodium hydroxide (0.4 g) was dissolved in water (10 ml) and ethyl benzoylacetate (manufactured by Aldrich, 2.14 g: purity 90%) was added thereto and stirred at room temperature overnight. The reaction product was washed with ether and ether extraction was performed by adding a 10%-dilute sulfuric acid (4.9 g). An excess of anhydrous sodium sulfate was added to the ether extract, drying was performed thereon, and the anhydrous sodium sulfate was removed by filtering. In addition, the ether was removed using a rotary evaporator and a benzoylacetic acid was obtained (yield: 1.05 g).
Name
Identifiers
|
REACTION_CXSMILES
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[OH-].[Na+].[C:3]([CH2:11][C:12]([O:14]CC)=[O:13])(=[O:10])[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>O>[C:3]([CH2:11][C:12]([OH:14])=[O:13])(=[O:10])[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
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Name
|
|
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Quantity
|
2.14 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)CC(=O)OCC
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at room temperature overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
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WASH
|
|
Details
|
The reaction product was washed with ether and ether extraction
|
ADDITION
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Type
|
ADDITION
|
|
Details
|
by adding a 10%-dilute sulfuric acid (4.9 g)
|
ADDITION
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Type
|
ADDITION
|
|
Details
|
An excess of anhydrous sodium sulfate was added to the ether
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EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
extract
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
drying
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the anhydrous sodium sulfate was removed
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
by filtering
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
In addition, the ether was removed
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
a rotary evaporator
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)CC(=O)O
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
